Cas no 120503-35-7 (Adenosine,2',3'-dideoxy-N-ethyl-)

Adenosine,2',3'-dideoxy-N-ethyl- structure
120503-35-7 structure
Product Name:Adenosine,2',3'-dideoxy-N-ethyl-
CAS No:120503-35-7
MF:C12H17N5O2
MW:263.295681715012
CID:167950
PubChem ID:451774
Update Time:2025-04-19

Adenosine,2',3'-dideoxy-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2',3'-dideoxy-N-ethyl-
    • [(2S,5R)-5-[6-(ethylamino)purin-9-yl]oxolan-2-yl]methanol
    • AC1L9PUA
    • AG-D-44774
    • CTK4B1905
    • D2EtA
    • N6-Et-ddA
    • N-Ethyl-2',3'-dideoxyadenosine
    • SureCN2036287
    • DTXSID40152890
    • [(2S,5R)-5-[6-(ethylamino)-9H-purin-9-yl]oxolan-2-yl]methanol
    • ((2S,5R)-5-(6-(Ethylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • 120503-35-7
    • Adenosine, 2',3'-dideoxy-N-ethyl-
    • [(2S,5R)-5-[6-(ethylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
    • SCHEMBL2036287
    • Inchi: 1S/C12H17N5O2/c1-2-13-11-10-12(15-6-14-11)17(7-16-10)9-4-3-8(5-18)19-9/h6-9,18H,2-5H2,1H3,(H,13,14,15)/t8-,9+/m0/s1
    • InChI Key: NWYIHZNMQZMTPL-DTWKUNHWSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)NCC

Computed Properties

  • Exact Mass: 263.138
  • Monoisotopic Mass: 263.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.1Ų
  • XLogP3: _0.5

Experimental Properties

  • Density: 1.52
  • Boiling Point: 525.6°Cat760mmHg
  • Flash Point: 271.6°C
  • Refractive Index: 1.722
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